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Introduction
Chlorine thiocyanate (ClSCN) is a chemical compound of interest in synthetic chemistry. This

guide provides a comprehensive overview of its known physical properties, constants, and

experimental protocols for its preparation. Due to its reactive nature, extensive physical data is

limited, and it is often generated in situ for immediate use in further chemical reactions.

Physical Properties and Constants
Quantitative data for chlorine thiocyanate is not as extensively documented as for more

stable compounds. The available information is summarized in the table below.
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Property Value Source

Molecular Formula CClNS NIST

Molecular Weight 93.535 g/mol NIST

CAS Registry Number 5961-98-8 NIST

Ionization Energy 10.45 ± 0.02 eV NIST[1]

Experimental Protocols
The following section details the methodology for the synthesis of chlorine thiocyanate.

Synthesis of Chlorine Thiocyanate
The preparation of chlorine thiocyanate can be achieved through the reaction of chlorine gas

with silver thiocyanate.[1]

Materials:

Silver thiocyanate (AgSCN)

Chlorine gas (Cl₂)

A suitable vacuum apparatus

Procedure:

Freshly prepared silver thiocyanate is placed in a reaction tube within a vacuum apparatus.

Chlorine gas is passed over the silver thiocyanate at a controlled pressure.

The reaction produces chlorine thiocyanate, which can be identified and characterized

using methods such as photoelectron spectroscopy.[1]

It is important to note that chlorine thiocyanate is unstable and may need to be used

immediately for subsequent reactions or analyzed under specific conditions to prevent

decomposition.
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Chemical Reactivity and Applications
Chlorine thiocyanate, also referred to as thiocyanogen chloride, serves as a reactive

intermediate in organic synthesis.[2] It is utilized in electrophilic thiocyanation reactions, where

the thiocyanate group is introduced into a molecule. For instance, it can react with alkenes to

form dithiocyanate derivatives.[3]

Visualizations
Synthesis Pathway
The following diagram illustrates the synthesis of chlorine thiocyanate from silver thiocyanate

and chlorine gas.

Synthesis of Chlorine Thiocyanate
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Caption: Synthesis of Chlorine Thiocyanate.

Electrophilic Addition to an Alkene
This diagram shows a representative reaction of chlorine thiocyanate with an alkene.
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Electrophilic Addition of ClSCN to an Alkene

Reaction Pathway

Alkene (R-CH=CH-R')

Intermediate Cation

+ ClSCN

Chlorine Thiocyanate (ClSCN)

Dithiocyanate Product

+ SCN-

Click to download full resolution via product page

Caption: Reaction of Chlorine Thiocyanate with an Alkene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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